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Compound of Interest

Compound Name: 4-Bromophenyl 3-pyridyl ketone

Cat. No.: B080433

Essential Safety and Handling Guide for 4-
Bromophenyl 3-pyridyl ketone

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromophenyl 3-pyridyl ketone
(CAS No. 14548-45-9). Adherence to these procedures is vital for ensuring personal safety and
regulatory compliance within the laboratory environment.

Chemical Identifier:

Name: 4-Bromophenyl 3-pyridyl ketone

Synonyms: 3-(4-Bromobenzoyl)pyridine, (4-bromophenyl)(pyridin-3-yl)methanone

Molecular Formula: C12HsBrNO[1][2]

Molecular Weight: 262.11 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for 4-Bromophenyl 3-pyridyl ketone is not extensively detailed in
all safety data sheets, related compounds exhibit potential hazards.[3] It is crucial to handle this
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compound with care, assuming it may cause skin, eye, and respiratory irritation.[3] The

following table summarizes the required PPE and safety measures.

Protection Type

Equipment/Procedur
e

Regulatory Standard
Purpose
(Example)

Eye Protection

Safety glasses with
side shields or

chemical safety

goggles

OSHA 29 CFR
1910.133 or European
Standard EN166[5][6]

[8]

To prevent eye

contact and irritation.

(4105116171

Hand Protection

Nitrile or other
chemically resistant

gloves

To prevent skin
contact and potential
irritation.[4][5][7]

Skin Protection

Laboratory coat or
appropriate protective

clothing

To protect skin from

accidental spills.[4][5]

Respiratory Protection

Use in a well-
ventilated area or
under a chemical
fume hood. If dust or
aerosols may be
generated, use a
NIOSH-approved
respirator.[4][9]

To avoid inhalation of
OSHA 29 CFR

1910.134 or European
Standard EN 149[5]

dust or vapors, which
may cause respiratory

irritation.[3]

Engineering Controls

Work in a well-
ventilated laboratory
or under a chemical
fume hood.[4][9]

To minimize airborne
concentrations of the

chemical.[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Pre-Handling:

» Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.
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» Verify that an eye wash station and safety shower are accessible.[4]
» Don all required PPE as specified in the table above.

o Have appropriate spill cleanup materials readily available.

2. Handling the Compound:

» Handle the chemical in a well-ventilated area, preferably within a fume hood, to avoid the
formation of dust and aerosols.[4][9]

e Avoid direct contact with the substance.[4]

e Use non-sparking tools if there is any risk of ignition.[9]
o Keep the container tightly closed when not in use.[5]
3. In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][5]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least
15 minutes. If irritation occurs, seek medical attention.[3][5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[3][5]

« Ingestion: Do not induce vomiting. Wash out the mouth with water and give half a liter of
water to drink if the person is conscious. Seek immediate medical attention.[4]

o Spill: For small spills, sweep up the solid material, avoiding dust generation, and place it into
a suitable, labeled container for disposal.[5] Ventilate the area and wash the spill site after
material pickup is complete.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.
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. Waste Segregation:

Solid Waste: Unused or contaminated 4-Bromophenyl 3-pyridyl ketone should be
collected in a designated, clearly labeled hazardous waste container.

Contaminated Materials: Used gloves, weighing papers, and other contaminated disposable
materials should be placed in a separate, labeled container for solid hazardous waste.

Empty Containers: Empty containers should be managed according to institutional
guidelines. They may need to be triple-rinsed with a suitable solvent, with the rinsate
collected as liquid hazardous waste.[7]

. Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "4-Bromophenyl 3-pyridyl ketone".[7]

Keep waste containers closed and store them in a designated, well-ventilated area away
from incompatible materials.[5][9]

. Final Disposal:

Dispose of the chemical waste through a licensed and approved waste disposal company.[7]
Do not discharge into drains or rivers.[4]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for the safe handling of 4-Bromophenyl
3-pyridyl ketone from receipt to disposal.
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Safe Handling Workflow: 4-Bromophenyl 3-pyridyl ketone

Post-Experiment & Cleanup

Preparation Handling Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Bromophenyl 3-pyridyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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* 9. XiXisys | GHS 11 (Rev.11) SDS Word T# CAS: 14548-45-9 Name: 4-bromophenyl 3-
pyridyl ketone [xixisys.com]

» To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromophenyl 3-pyridyl ketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080433#personal-protective-equipment-for-handling-
4-bromophenyl-3-pyridyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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